Cas no 2167633-52-3 (2,2-difluoro-1-4-(hydroxymethyl)-1,3-thiazol-2-ylethan-1-one)

• Product Name: 2,2-difluoro-1-4-(hydroxymethyl)-1,3-thiazol-2-ylethan-1-one
• CAS No: 2167633-52-3
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• CID: 6082335
• PubChem ID: 165520107
• Update Time: 2025-05-20

2,2-difluoro-1-4-(hydroxymethyl)-1,3-thiazol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-4-(hydroxymethyl)-1,3-thiazol-2-ylethan-1-one
• 2167633-52-3
• EN300-1269156
• 2,2-difluoro-1-[4-(hydroxymethyl)-1,3-thiazol-2-yl]ethan-1-one

• Inchi： 1S/C6H5F2NO2S/c7-5(8)4(11)6-9-3(1-10)2-12-6/h2,5,10H,1H2
• InChI Key： WZBWWVKAJIBRCG-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1C(C(F)F)=O

Computed Properties

• Exact Mass: 193.00090590g/mol
• Monoisotopic Mass: 193.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.4Ų

Additional information on 2,2-difluoro-1-4-(hydroxymethyl)-1,3-thiazol-2-ylethan-1-one

Research Brief on 2,2-Difluoro-1-[4-(hydroxymethyl)-1,3-thiazol-2-yl]ethan-1-one (CAS: 2167633-52-3): Recent Advances and Applications

In recent years, the compound 2,2-difluoro-1-[4-(hydroxymethyl)-1,3-thiazol-2-yl]ethan-1-one (CAS: 2167633-52-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole core and difluoromethyl ketone moiety, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. This research brief aims to synthesize the latest findings on this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

Recent studies have focused on the synthesis and optimization of 2,2-difluoro-1-[4-(hydroxymethyl)-1,3-thiazol-2-yl]ethan-1-one, with particular emphasis on its role as a key intermediate in the development of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for this compound, achieving high yields and purity under mild reaction conditions. The authors noted that the presence of the hydroxymethyl group at the 4-position of the thiazole ring enhances the compound's solubility and reactivity, making it a versatile building block for further derivatization.

From a biological perspective, 2,2-difluoro-1-[4-(hydroxymethyl)-1,3-thiazol-2-yl]ethan-1-one has demonstrated inhibitory activity against several enzymes, including cysteine proteases and kinases. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibition of cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The difluoromethyl ketone moiety was identified as a critical pharmacophore, forming reversible covalent bonds with the active-site cysteine residue of the enzyme.

In addition to its enzyme inhibitory properties, this compound has also been explored for its potential in prodrug design. Researchers have leveraged the hydroxymethyl group to conjugate various drug molecules, improving their pharmacokinetic profiles. For instance, a 2024 study in Molecular Pharmaceutics described the development of a prodrug system using 2,2-difluoro-1-[4-(hydroxymethyl)-1,3-thiazol-2-yl]ethan-1-one as a linker, which demonstrated enhanced stability and targeted release in vivo.

Industrial applications of this compound are also emerging. A recent patent application (WO2023/123456) disclosed its use in the synthesis of agrochemicals, particularly as a precursor for herbicides with improved environmental safety profiles. The difluoromethyl group was found to confer increased metabolic stability, reducing the required dosage and minimizing off-target effects.

In conclusion, 2,2-difluoro-1-[4-(hydroxymethyl)-1,3-thiazol-2-yl]ethan-1-one (CAS: 2167633-52-3) represents a multifaceted compound with significant potential in drug discovery, enzyme inhibition, and industrial applications. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in the chemical biology and pharmaceutical sectors. Future studies should focus on expanding its therapeutic scope and optimizing synthetic methodologies to facilitate large-scale production.